Cas no 3642-10-2 (octa-1,2,6,7-teraene)

• Product Name: octa-1,2,6,7-teraene
• CAS No: 3642-10-2
• MF: C₈H₁₀
• MW: 106.165002346039
• CID: 921322
• PubChem ID: 137996
• Update Time: 2025-04-19

octa-1,2,6,7-teraene Chemical and Physical Properties

Names and Identifiers

• octa-1,2,6,7-teraene
• 3642-10-2
• CH2=C=CH(CH2)2CH=C=CH2
• 1,2,6,7-octatetraen

• Inchi： 1S/C8H10/c1-3-5-7-8-6-4-2/h5-6H,1-2,7-8H2
• InChI Key： YTNGLTTXVJWZKF-UHFFFAOYSA-N
• SMILES： C(C=C=C)CC=C=C

Computed Properties

• Exact Mass: 106.0783
• Monoisotopic Mass: 106.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0